Pglcua

Specification

• Description: Palmitoyl glucuronide, also known as pglcua, belongs to the class of organic compounds known as fatty acyl glycosides of mono- and disaccharides. Fatty acyl glycosides of mono- and disaccharides are compounds composed of a mono- or disaccharide moiety linked to one hydroxyl group of a fatty alcohol or of a phosphorylated alcohol (phosphoprenols), a hydroxy fatty acid or to one carboxyl group of a fatty acid (ester linkage) or to an amino alcohol. Palmitoyl glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Palmitoyl glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, palmitoyl glucuronide is primarily located in the membrane (predicted from logP) and cytoplasm.
• CAS No.: 17460-02-5
• Molecular Formula: C22H42O7
• Molecular Weight: 418.6 g/mol
• IUPAC Name: (2S,3S,4S,5R,6R)-6-hexadecoxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C22H42O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-28-22-19(25)17(23)18(24)20(29-22)21(26)27/h17-20,22-25H,2-16H2,1H3,(H,26,27)/t17-,18-,19+,20-,22+/m0/s1
• Standard InChI Key: QFUQXEVPTHAOHS-SXFAUFNYSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O
• SMILES: CCCCCCCCCCCCCCCCOC1C(C(C(C(O1)C(=O)O)O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCOC1C(C(C(C(O1)C(=O)O)O)O)O